Cas no 2135-14-0 (Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-)

Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)- structure

2135-14-0 structure

Product name:Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-

CAS No:2135-14-0

MF:C₂₄H₃₁O₅F

MW:418.49834

CID:261304

PubChem ID:11954034

Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

- Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-
- Pregna-1,4-diene-3,20-dione, 9.α.-fluoro-16.α.,17.α.-isopropylidenedioxy-11.β.-hydroxy-
- 9-fluoro-11beta-hydroxy-16alpha,17-(isopropylidenedioxy)pregna-1,4-diene-3,20-dione
- CL-27071
- Descinolone acetonide
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11-hydroxy-16,17-((1-methylethyl idene)bis(oxy))-, (11beta,16alpha)-
- Descinolone acetonide (USAN)
- 4-19-00-02837 (Beilstein Handbook Reference)
- D03691
- NS00047909
- SCHEMBL618979
- 2135-14-0
- 21-Deoxy F-4 acetonide
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,16alpha,17-trihydroxy-, cyclic 16,17-acetal with acetone
- ENR9Z582HW
- UNII-ENR9Z582HW
- CHEMBL2106177
- EINECS 218-368-8
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
- CHEBI:34672
- NSC 44827
- CL 27071
- Descinolone acetonide [USAN]
- DTXSID60943909
- BRN 0056899
- 21-Deoxytriamcinoline acetonide
- CL 27,071
- 21-Deoxytriamcinolone acetonide
- 9-Fluoro-11beta,16alpha,17-trihydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone
- PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
- NSC-44827
- Q27116215
- Inchi： InChI=1S/C24H31FO5/c1-13(26)24-19(29-20(2,3)30-24)11-17-16-7-6-14-10-15(27)8-9-21(14,4)23(16,25)18(28)12-22(17,24)5/h8-10,16-19,28H,6-7,11-12H2,1-5H3
- InChI Key： BSHYASCHOGHGHW-UHFFFAOYSA-N
- SMILES： O=C1C=CC2(C3(C(O)CC4(C5(OC(C)(C)OC5CC4C3CCC2=C1)C(=O)C)C)F)C

Computed Properties

Exact Mass: 418.21600
Monoisotopic Mass: 418.21555225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 1
Complexity: 907
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.8Å²
XLogP3: 3.2

Experimental Properties

PSA: 72.83000
LogP: 3.44640

Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)- Related Literature

1. Crystal structure of di-μ-carbonyl-nonacarbonyl-(π-cyclopentadienyl-rhodio)tri-iron(3Rh–Fe)(3Fe–Fe), (π-C5H5)RhFe3(CO)11

Melvyn R. Churchill,Mikelis V. Veidis J. Chem. Soc. A 1971 2995